N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H21N3OS/c1-3-4-5-6-7-8-9-11-14-15-12(17-11)13-10(2)16/h3-9H2,1-2H3,(H,13,15,16)
• InChI Key: IAPWYNODYDENLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=NN=C(S1)NC(=O)C
• Molecular Formula: C12H21N3OS
• Molecular Weight: 255.38 g/mol

Description

N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide, also known as OTAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. OTAA is a thiadiazole derivative that has been synthesized using specific methods, and it has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been found to have potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties, making it a promising compound for the development of new drugs for the treatment of neurological disorders. Additionally, N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been found to have antioxidant and anti-inflammatory effects, which could make it useful in the treatment of various diseases, such as cancer and cardiovascular diseases.

Mechanism of Action

The exact mechanism of action of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been found to increase the activity of GABA receptors, which are responsible for inhibitory neurotransmission in the brain. This increased activity of GABA receptors is thought to be responsible for the anxiolytic and anticonvulsant effects of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide.
Biochemical and Physiological Effects:
N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been found to exhibit unique biochemical and physiological effects. In addition to its anxiolytic and anticonvulsant properties, N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has also been found to increase the levels of glutathione, an antioxidant that protects cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has several advantages for lab experiments, including its stability and solubility in various solvents. However, N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide has some limitations, such as its low water solubility, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide. One area of research could focus on the development of new drugs based on the structure of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide for the treatment of neurological disorders. Additionally, further research could be conducted to elucidate the exact mechanism of action of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide and its effects on different neurotransmitter systems. Finally, research could be conducted to investigate the potential use of N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide in the treatment of other diseases, such as cancer and cardiovascular diseases.
Conclusion:
In conclusion, N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide is a promising compound that has potential applications in various scientific research fields. Its unique biochemical and physiological effects make it a promising candidate for the development of new drugs for the treatment of neurological disorders. While there are still some limitations to its use in lab experiments, the future directions for research on N-(5-octyl-1,3,4-thiadiazol-2-yl)acetamide are promising and could lead to significant advancements in the field of medicinal chemistry and pharmacology.